2,5-dichloro-N-[(4-hydroxyoxan-4-yl)methyl]-N-methylthiophene-3-sulfonamide

• IUPAC Name: 2,5-dichloro-N-[(4-hydroxyoxan-4-yl)methyl]-N-methylthiophene-3-sulfonamide
• InChI: InChI=1S/C11H15Cl2NO4S2/c1-14(7-11(15)2-4-18-5-3-11)20(16,17)8-6-9(12)19-10(8)13/h6,15H,2-5,7H2,1H3
• InChI Key: KONXSLXKGGKBLB-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1(CCOCC1)O)S(=O)(=O)C2=C(SC(=C2)Cl)Cl
• Molecular Formula: C11H15Cl2NO4S2
• Molecular Weight: 360.3 g/mol

Description

2,5-dichloro-N-[(4-hydroxyoxan-4-yl)methyl]-N-methylthiophene-3-sulfonamide, also known as DMS, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a sulfonamide derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The exact mechanism of action of 2,5-dichloro-N-[(4-hydroxyoxan-4-yl)methyl]-N-methylthiophene-3-sulfonamide is not fully understood, but it is believed to interact with various cellular targets, including enzymes and proteins. This interaction can lead to changes in cellular signaling pathways, which can ultimately result in the observed biochemical and physiological effects of the compound.
Biochemical and Physiological Effects:
2,5-dichloro-N-[(4-hydroxyoxan-4-yl)methyl]-N-methylthiophene-3-sulfonamide has been shown to exhibit a range of biochemical and physiological effects, including inhibition of various enzymes and proteins, induction of apoptosis in cancer cells, and anti-inflammatory properties. These effects make it a promising candidate for use in a variety of laboratory experiments.

Advantages and Limitations for Lab Experiments

One advantage of using 2,5-dichloro-N-[(4-hydroxyoxan-4-yl)methyl]-N-methylthiophene-3-sulfonamide in laboratory experiments is its ability to selectively inhibit specific enzymes and proteins, allowing for more precise manipulation of cellular signaling pathways. However, one limitation of using 2,5-dichloro-N-[(4-hydroxyoxan-4-yl)methyl]-N-methylthiophene-3-sulfonamide is its potential toxicity and side effects, which must be carefully monitored and controlled in order to ensure accurate experimental results.

Future Directions

There are many potential future directions for research on 2,5-dichloro-N-[(4-hydroxyoxan-4-yl)methyl]-N-methylthiophene-3-sulfonamide, including further investigation of its mechanisms of action, development of more selective and potent derivatives, and exploration of its potential therapeutic applications in the treatment of various diseases. Additionally, research on the safety and toxicity of 2,5-dichloro-N-[(4-hydroxyoxan-4-yl)methyl]-N-methylthiophene-3-sulfonamide will be important in order to fully understand its potential as a tool for scientific research.

Synthesis Methods

The synthesis of 2,5-dichloro-N-[(4-hydroxyoxan-4-yl)methyl]-N-methylthiophene-3-sulfonamide involves the reaction of 2,5-dichlorothiophene-3-sulfonyl chloride with N-methyl-4-hydroxyoxan-4-ylmethylamine. The resulting product is then purified using chromatography techniques to obtain the final compound.

Scientific Research Applications

2,5-dichloro-N-[(4-hydroxyoxan-4-yl)methyl]-N-methylthiophene-3-sulfonamide has been used in a variety of scientific research applications, including as a tool for studying the mechanisms of action of various enzymes and proteins. It has also been studied for its potential use as a therapeutic agent in the treatment of various diseases, including cancer and inflammation.